Cas no 2034427-08-0 (3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

3-Methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is a specialized sulfonamide derivative featuring a benzoxazole core linked to a thiophene-substituted pyrazine moiety. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators due to its structurally diverse pharmacophores. The presence of both sulfonamide and heterocyclic groups enhances its binding affinity and selectivity toward biological targets. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. Suitable for controlled synthetic applications, it offers researchers a versatile scaffold for exploring novel therapeutic agents.
3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide structure
2034427-08-0 structure
Product name:3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
CAS No:2034427-08-0
MF:C17H14N4O4S2
MW:402.447460651398
CID:6373152
PubChem ID:122163131

3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
    • F6574-2031
    • 3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
    • 2034427-08-0
    • AKOS032464437
    • 3-methyl-2-oxo-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]-1,3-benzoxazole-5-sulfonamide
    • 3-methyl-2-oxo-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
    • Inchi: 1S/C17H14N4O4S2/c1-21-13-9-11(4-5-14(13)25-17(21)22)27(23,24)20-10-12-16(19-7-6-18-12)15-3-2-8-26-15/h2-9,20H,10H2,1H3
    • InChI Key: QCIUCXAGJJCCCH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NCC1C(C2=CC=CS2)=NC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 402.04564729g/mol
  • Monoisotopic Mass: 402.04564729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 138Ų

3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6574-2031-20mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
20mg
$99.0 2023-09-07
Life Chemicals
F6574-2031-3mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
3mg
$63.0 2023-09-07
Life Chemicals
F6574-2031-10mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
10mg
$79.0 2023-09-07
Life Chemicals
F6574-2031-30mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
30mg
$119.0 2023-09-07
Life Chemicals
F6574-2031-100mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
100mg
$248.0 2023-09-07
Life Chemicals
F6574-2031-2mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
2mg
$59.0 2023-09-07
Life Chemicals
F6574-2031-2μmol
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
2μmol
$57.0 2023-09-07
Life Chemicals
F6574-2031-5μmol
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
5μmol
$63.0 2023-09-07
Life Chemicals
F6574-2031-25mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
25mg
$109.0 2023-09-07
Life Chemicals
F6574-2031-50mg
3-methyl-2-oxo-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
2034427-08-0
50mg
$160.0 2023-09-07

3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Related Literature

Additional information on 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034427-08-0)

The compound 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034427-08-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzoxazole core, thiophene, and pyrazine moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, given its sulfonamide functional group, which is known to interact with biological targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. The compound's heterocyclic architecture aligns with current trends in drug discovery, where molecules with multiple aromatic systems are explored for their ability to bind selectively to proteins. This has led to increased searches for terms like "benzoxazole derivatives" and "thiophene-based pharmaceuticals" in scientific databases, reflecting the growing curiosity around such compounds.

One of the standout features of 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is its potential application in inflammatory disease research. The sulfonamide group is a well-known pharmacophore in anti-inflammatory agents, and its presence in this molecule has sparked investigations into its efficacy against cytokines and other mediators of inflammation. This aligns with the rising global focus on chronic inflammatory conditions, a topic frequently searched in conjunction with "new anti-inflammatory compounds."

From a synthetic chemistry perspective, the compound's multi-step synthesis presents both challenges and opportunities. The incorporation of the thiophene-pyrazine segment requires precise control over reaction conditions, making it a subject of interest for organic chemists. Searches for "synthetic routes to benzoxazole sulfonamides" have increased, highlighting the need for efficient methodologies to access such scaffolds. Additionally, the compound's solubility and stability under physiological conditions are critical parameters being evaluated in preclinical studies.

Another area where CAS No. 2034427-08-0 is making waves is in computational drug design. Molecular docking studies have suggested that the compound may exhibit affinity for kinases and GPCRs, two major classes of drug targets. This has led to its inclusion in virtual screening libraries, with researchers querying terms like "kinase inhibitors with thiophene motifs" to identify similar leads. The integration of AI-driven drug discovery tools has further accelerated interest in such molecules, as they can be rapidly evaluated for binding poses and ADMET properties.

Environmental and green chemistry considerations are also relevant when discussing this compound. The push for sustainable synthesis methods has prompted investigations into catalytic approaches for constructing its benzoxazole-sulfonamide framework. Keywords like "eco-friendly heterocycle synthesis" are increasingly associated with such research, reflecting the broader shift toward environmentally conscious practices in chemical manufacturing.

In summary, 3-methyl-2-oxo-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide represents a fascinating intersection of medicinal chemistry, synthetic innovation, and computational biology. Its diverse potential applications—from inflammatory disease to kinase modulation—make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, searches for related terms like "benzoxazole sulfonamide bioactivity" and "thiophene-pyrazine drug leads" are expected to rise, underscoring its relevance in contemporary research.

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